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Compound of Interest

Compound Name: Trimethylboron-d9

Cat. No.: B1602552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylboron-d9 (TMB-d9), also known as tris(trideuteriomethyl)borane, is the deuterated

isotopologue of trimethylboron. Its unique properties, stemming from the presence of

deuterium, make it a valuable tool in various scientific and industrial fields, including materials

science, nuclear technology, and potentially in pharmaceutical research and development. This

guide provides a comprehensive overview of the technical data, experimental protocols, and

potential applications of Trimethylboron-d9.

Chemical and Physical Properties
The physical and chemical properties of Trimethylboron-d9 are summarized in the table

below. These properties are similar to its non-deuterated counterpart, with slight differences

attributable to the kinetic isotope effect.
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Property Value Reference(s)

CAS Number 6063-55-4 [1]

Molecular Formula C₃D₉B [1]

Molecular Weight 64.97 g/mol [1]

Appearance Colorless gas

Melting Point -161.5 °C [2]

Boiling Point -20.2 °C [2]

Vapor Density 2.3 (vs air) [3]

Solubility Reacts with water.

Purity
Typically available in high

purity, e.g., 99 atom % D.
[4]

Synonyms
Tris(trideuteriomethyl)borane,

Deuterated Trimethylboron
[3]

Synthesis of Trimethylboron-d9
While specific, detailed protocols for the synthesis of Trimethylboron-d9 are not readily

available in the public domain, a plausible and commonly employed method for the synthesis of

deuterated organometallic compounds involves the reaction of a suitable boron halide with a

deuterated Grignard or organolithium reagent.

Proposed Experimental Protocol: Grignard Reaction
This protocol is based on general methods for the synthesis of organoboranes.

Materials:

Boron trifluoride diethyl etherate (BF₃·OEt₂)

Deuterated methyl iodide (CD₃I)

Magnesium turnings
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Anhydrous diethyl ether

Standard Schlenk line and glassware for air-sensitive reactions

Deuterated solvents for NMR analysis (e.g., C₆D₆)

Procedure:

Preparation of Deuterated Grignard Reagent: In a flame-dried, three-necked flask equipped

with a reflux condenser, dropping funnel, and nitrogen inlet, magnesium turnings are

suspended in anhydrous diethyl ether under an inert atmosphere. A solution of deuterated

methyl iodide in anhydrous diethyl ether is added dropwise to initiate the Grignard reaction.

The reaction mixture is stirred and refluxed until the magnesium is consumed, yielding a

solution of deuterated methylmagnesium iodide (CD₃MgI).

Reaction with Boron Trifluoride: The flask containing the Grignard reagent is cooled in an ice

bath. Boron trifluoride diethyl etherate is added dropwise to the stirred solution of CD₃MgI.

The reaction is exothermic and should be controlled by the rate of addition.

Work-up and Isolation: After the addition is complete, the reaction mixture is stirred at room

temperature for several hours. The resulting Trimethylboron-d9, being a volatile gas, can

be isolated by vacuum distillation and collected in a cold trap cooled with liquid nitrogen. The

product should be handled with extreme care due to its pyrophoric nature.

Purification and Characterization: The collected product can be further purified by fractional

condensation. The identity and purity of the Trimethylboron-d9 can be confirmed by NMR

spectroscopy (¹H, ¹¹B, ¹³C) and mass spectrometry.
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Caption: Synthesis workflow for Trimethylboron-d9.

Analytical Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

¹¹B NMR: The ¹¹B NMR spectrum is expected to show a singlet. The chemical shift for

trialkylboranes typically falls in the range of +80 to +90 ppm[5]. Due to the electron-donating

nature of the methyl groups, the boron nucleus is deshielded. The absence of protons

directly attached to the boron results in a sharp singlet.

¹H NMR: In a fully deuterated sample (99 atom % D), the ¹H NMR spectrum should show a

very small residual signal for any remaining C-H bonds in the methyl groups. Due to the spin

of deuterium (I=1), any residual protons would be coupled to deuterium, resulting in a

complex multiplet.

¹³C NMR: The ¹³C NMR spectrum will show a signal for the methyl carbons. This signal will

be split into a multiplet due to coupling with the attached deuterium atoms (¹J(¹³C, ²H)).

Mass Spectrometry (MS)
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The electron ionization mass spectrum of Trimethylboron-d9 will show a molecular ion peak

(M⁺) at m/z corresponding to the molecular weight of the deuterated compound (approximately

65). The fragmentation pattern would involve the loss of deuterated methyl radicals (•CD₃). The

mass spectrum of the non-deuterated trimethylboron is available from the NIST WebBook,

which can serve as a reference for the expected fragmentation pattern[6].

Applications in Research and Development
Isotopic Labeling in Drug Metabolism Studies
Deuterated compounds are extensively used in drug metabolism and pharmacokinetic (DMPK)

studies. The "kinetic isotope effect" can slow down the rate of metabolic processes that involve

the cleavage of a carbon-deuterium bond compared to a carbon-hydrogen bond.

Trimethylboron-d9 can serve as a starting material for the synthesis of more complex

deuterated molecules.
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Caption: Isotopic labeling workflow for drug metabolism studies.

Precursor for Boron-Containing Thin Films
Trimethylboron is used as a precursor in chemical vapor deposition (CVD) to produce boron-

containing thin films, such as boron carbide[7]. Trimethylboron-d9 can be used in a similar

manner, particularly in research settings where isotopic tracing of the deposition process is

desired. For instance, its use in the boronization of fusion reactor walls has been documented,

where a deuterated compound was required[8].
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Signaling Pathway Context: Boron and Cellular
Stress
While there is no known signaling pathway directly involving Trimethylboron-d9, boron

compounds, in general, can induce cellular stress at high concentrations. Studies in yeast have

shown that boron stress signals are transmitted through the Target of Rapamycin (TOR)

pathway[9]. This pathway is a central regulator of cell growth and metabolism.

The proposed mechanism involves the accumulation of uncharged tRNAs, which activates the

Gcn2 kinase. Gcn2 then phosphorylates the translation initiation factor eIF2α, leading to a

general inhibition of protein synthesis but a specific translational activation of the transcription

factor Gcn4. Gcn4, in turn, upregulates the expression of genes involved in stress response,

including the boron efflux pump Atr1.
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Caption: Boron stress signaling via the TOR pathway in yeast.

This pathway highlights a potential mechanism by which boron-containing compounds could

interact with cellular machinery, a consideration for the development of boron-based

therapeutics.

Safety and Handling
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Trimethylboron and its deuterated analogue are highly flammable and pyrophoric, igniting

spontaneously in air. They are also toxic upon inhalation. All handling should be performed in a

well-ventilated fume hood or glovebox under an inert atmosphere. Appropriate personal

protective equipment (PPE), including flame-retardant clothing, safety glasses, and gloves, is

mandatory.

Conclusion
Trimethylboron-d9 is a specialized chemical with significant potential in various research and

industrial applications. Its primary utility lies in its use as a deuterated building block for the

synthesis of more complex molecules for isotopic labeling studies and as a precursor for the

deposition of boron-containing materials. While specific data on its biological interactions are

scarce, understanding the general cellular response to boron provides a framework for future

investigations. Researchers and developers are encouraged to consult safety data sheets and

handle this compound with the utmost care due to its hazardous nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Trimethylboron-d9
(CAS: 6063-55-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602552#trimethylboron-d9-cas-number-6063-55-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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